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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066

An In-depth Technical Guide to Isopropyl Cyanoacetate

For professionals in research, chemical synthesis, and drug development, a thorough
understanding of key reagents is paramount. Isopropyl cyanoacetate, a versatile building
block in organic synthesis, warrants a detailed examination of its structure, properties, and
reactivity. This guide provides a comprehensive overview of isopropyl cyanoacetate,
including its chemical identity, physical characteristics, and detailed experimental protocols for
its synthesis and key reactions.

Chemical Structure and IUPAC Nomenclature

Isopropyl cyanoacetate is an organic compound classified as an ester of cyanoacetic acid
and isopropanol.[1] Its molecular structure features a reactive methylene group positioned
between an electron-withdrawing cyano group and an ester functionality, which imparts its
utility in a variety of condensation reactions.[1]

« IUPAC Name: propan-2-yl 2-cyanoacetate[2][3][4]

« Molecular Formula: CeHsNO2[1][2][3][4][5][6](7]

e SMILES: CC(C)OC(=0)CC#N[3][5]

« InChl Key: BESQLCCRQYTQQI-UHFFFAOYSA-N[3][5]

The structural formula of isopropyl cyanoacetate is as follows:
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Physicochemical and Spectroscopic Data

A summary of the key quantitative properties of isopropyl cyanoacetate is presented in the
table below for easy reference and comparison.

Property Value Source(s)
Molecular Weight 127.14 g/mol [2][6][8]

Density 1.013 g/mL at 20 °C [81[9][10]

Boiling Point 207 °C (lit.) [8][9][10]

Flash Point 99 °C /92 °C (closed cup) [8][9]

Refractive Index n20/D 1.416 9]

Water Solubility Slightly soluble [1][9][10]
Appearance Clear, colorless liquid [11[7119]

CAS Number 13361-30-3 [1213]e1r7181on11]

Experimental Protocols

Detailed methodologies for the synthesis of isopropyl cyanoacetate and its application in the
Knoevenagel condensation are provided below. These protocols are representative of standard
laboratory procedures.

Synthesis of Isopropyl Cyanoacetate via Fischer
Esterification

The industrial synthesis of isopropyl cyanoacetate is typically achieved through the acid-
catalyzed esterification of cyanoacetic acid with isopropyl alcohol.[1] This is an equilibrium-
driven reaction, and the removal of water is crucial to drive the reaction towards the formation
of the ester product.[1]

Reaction Scheme:

NC-CH2-COOH + (CH3)2CHOH = NC-CH2-COOCH(CHs)2 + H20
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Materials:

Cyanoacetic acid

Isopropy! alcohol

Sulfuric acid (or p-toluenesulfonic acid) as a catalyst
Dean-Stark apparatus or another method for water removal

Standard laboratory glassware for reflux and distillation

Procedure:

To a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add
cyanoacetic acid and a 1.5 to 2.0 molar excess of isopropy! alcohol.[1]

Slowly add the acid catalyst (0.05—-0.3 mol of sulfuric acid per mole of cyanoacetic acid) to
the reaction mixture while stirring.[1]

Heat the mixture to reflux at a temperature of 60-80°C.[1] Water will begin to collect in the
Dean-Stark trap as it is formed.

Continue the reaction until no more water is collected, indicating the completion of the
reaction.

Cool the reaction mixture to room temperature.

Neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution).
Perform a liquid-liquid extraction to separate the ester from the aqueous layer.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Purify the crude product by vacuum distillation to obtain pure isopropyl cyanoacetate. A
yield of over 90% can be expected under optimized conditions.[1]

Application in Knoevenagel Condensation
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Isopropyl cyanoacetate is a key substrate in the Knoevenagel condensation, reacting with
aldehydes and ketones to form a,B3-unsaturated cyanoacetate derivatives.[1] These products
are valuable intermediates in the synthesis of various heterocyclic compounds, such as
coumarins, pyrimidines, and pyridines.[1]

General Reaction Scheme:

RCHO + NC-CH2-COOCH(CHs)2 - RCH=C(CN)COOCH(CHs)2 + H20 (where R is an aryl or
alkyl group)

Example Protocol for the Synthesis of 3-Substituted Coumarins:

This protocol is adapted from a procedure involving the reaction of isopropyl cyanoacetate
with aldehydes and ketones.[9]

Materials:

Isopropyl cyanoacetate

A substituted o-hydroxybenzaldehyde (e.g., salicylaldehyde)

Piperidine (as a catalyst)

Ethanol (as a solvent)

Standard laboratory glassware
Procedure:

» Dissolve the substituted o-hydroxybenzaldehyde and a stoichiometric amount of isopropyl
cyanoacetate in ethanol in a round-bottom flask.

e Add a catalytic amount of piperidine to the solution.

 Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction
progress by thin-layer chromatography (TLC).
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» Upon completion of the reaction, the product often precipitates from the solution. If not, the
solvent can be removed under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol)
to yield the desired 3-substituted coumarin.

Visualized Workflow and Pathways

To further elucidate the synthetic process, the following diagrams, generated using the DOT
language, illustrate the logical workflow for the synthesis of isopropyl cyanoacetate and its
subsequent use in a Knoevenagel condensation.
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Caption: Synthesis workflow for isopropyl cyanoacetate.

Substrates:
Isopropyl Cyanoacetate
Aldehyde/Ketone
> Knoevenagel a,B-Unsaturated Further Reactions g /”~ Heterocyclic Compounds N
Condensation Cyanoacetate ~e (e.g., Coumarins, Pyridines) -

~<

- -

Base Catalyst

(e.g., Piperidine)

Click to download full resolution via product page

Caption: Knoevenagel condensation using isopropyl cyanoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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